Cas no 13669-51-7 (Quinolin-3-ylmethanol)

• Product Name: Quinolin-3-ylmethanol
• CAS No: 13669-51-7
• Molecular Formula: C₁₀H₉NO
• Molecular Weight: 159.1846
• MDL: MFCD03412552
• CID: 119825
• PubChem ID: 12662983

Quinolin-3-ylmethanol Properties

Names and Identifiers

• Quinolin-3-ylmethanol
• (quinolin-3-yl)methanol
• 3-Quinolinemethanol
• Quinolin-3-yl-methanol
• 3-(hydroxymethyl)quinoline
• 3-hydroxymethylquinoline
• 3-QUINOLINYLMETHANOL
• 3-quinolylmethan-1-ol
• 3-QUINOLYLMETHANOL
• C-(quinolin-3-yl)-methanol
• SBB025618
• SureCN701411
• 3-quinolylcarbinol
• 3-quinolyl methanol
• FLGKQMOTLCGOQH-UHFFFAOYSA-N
• STK352553
• 6501AA
• MB02778
• EN001896
• 13669-51-7
• 3-(HYDROXYMETHYL)QUINOLINE
• EN300-72080
• Z1069472334
• F30201
• BB 0258497
• NCGC00339731-01
• AB01332183-02
• MFCD03412552
• SY105170
• CS-0187624
• DTXSID70506084
• DS-16251
• (quinoline-3-yl)methanol
• AKOS003237477
• FT-0683387
• A886647
• SCHEMBL701411
• (QUINOLIN-3-YL)METHANOL
• ALBB-011840
• quinolin-3-ylmethanol
• DA-17536
• Quinolin-3-yl-Methanol
• 3-quinolylmethanol
• 3-(hydroxyMethyl)quinoline

• MDL： MFCD03412552
• InChIKey： FLGKQMOTLCGOQH-UHFFFAOYSA-N
• Inchi： 1S/C10H9NO/c12-7-8-5-9-3-1-2-4-10(9)11-6-8/h1-6,12H,7H2
• SMILES： O([H])C([H])([H])C1C([H])=NC2=C([H])C([H])=C([H])C([H])=C2C=1[H]

Computed Properties

• Exact Mass: 159.068413911g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 159.068413911g/mol
• Heavy Atom Count: 12
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1

Experimental Properties

• Boiling Point: 329.784°C at 760 mmHg